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Introduction
Angiopeptin is a cyclic octapeptide analogue of somatostatin. The trifluoroacetate (TFA) salt of

Angiopeptin is a common formulation for research use.[1][2][3] Angiopeptin acts as a partial

agonist for somatostatin receptors sst2 and sst5, with IC50 values of 0.26 nM and 6.92 nM,

respectively.[1][2] Its primary mechanism of action involves the inhibition of growth hormone

release and insulin-like growth factor-1 (IGF-1) production. This activity makes it a valuable tool

in studies related to oncology, cardiovascular disease, and transplant medicine, particularly in

the context of inhibiting myointimal proliferation.

Proper preparation of stock solutions is critical for obtaining accurate and reproducible

experimental results. This document provides detailed protocols and application notes for the

solubilization, storage, and handling of Angiopeptin TFA.

Quantitative Data Summary
The following table summarizes the key quantitative information for Angiopeptin TFA.
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Property Value Reference

Molecular Formula C₅₈H₇₃F₆N₁₁O₁₄S₂

Molecular Weight 1326.39 g/mol

Purity >90% (typically ~99%)

IC50 (sst2 receptor) 0.26 nM

IC50 (sst5 receptor) 6.92 nM

Solubility in Water 10 mg/mL (7.54 mM)

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
Water
This protocol describes the preparation of a 10 mM stock solution of Angiopeptin TFA in

sterile water.

Materials:

Angiopeptin TFA (lyophilized powder)

Sterile, nuclease-free water

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath

Procedure:

Pre-equilibration: Allow the vial of lyophilized Angiopeptin TFA to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation.
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Calculation of Required Volume: Calculate the volume of sterile water required to achieve a

10 mM stock solution.

Formula: Volume (µL) = (Mass of peptide (mg) / Molecular Weight ( g/mol )) * 100,000

Example: For 1 mg of Angiopeptin TFA: Volume (µL) = (1 mg / 1326.39 g/mol ) * 100,000

= 75.4 µL

Reconstitution:

Carefully add the calculated volume of sterile water to the vial containing the lyophilized

peptide.

Gently swirl the vial to begin dissolving the peptide.

Enhancing Solubility:

If the peptide does not fully dissolve with gentle swirling, cap the vial and vortex briefly.

For complete dissolution, sonicate the solution in an ultrasonic bath for short intervals (1-2

minutes) until the solution is clear. It may be necessary to warm the tube to 37°C while

shaking it in the ultrasonic bath.

Aliquoting and Storage:

Once fully dissolved, centrifuge the vial briefly to collect the entire solution at the bottom.

Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene

microcentrifuge tubes to minimize freeze-thaw cycles.

Label each aliquot clearly with the peptide name, concentration, solvent, and date of

preparation.

Long-term Storage: Store the aliquots at -20°C or -80°C. For storage at -20°C, it is

recommended to use the solution within one month. For storage at -80°C, the solution can

be stored for up to six months.

Protocol 2: Preparation of Working Solutions
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This protocol outlines the dilution of the stock solution to a final working concentration for use in

experiments.

Materials:

10 mM Angiopeptin TFA stock solution

Appropriate sterile assay buffer or cell culture medium

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the 10 mM Angiopeptin TFA stock

solution on ice.

Calculation of Dilution: Use the following formula to calculate the volume of stock solution

needed to prepare the desired working concentration:

Formula: V₁C₁ = V₂C₂

V₁ = Volume of stock solution

C₁ = Concentration of stock solution (10 mM)

V₂ = Final volume of working solution

C₂ = Final concentration of working solution

Example: To prepare 1 mL (1000 µL) of a 10 µM working solution: V₁ * 10,000 µM = 1000

µL * 10 µM V₁ = (1000 µL * 10 µM) / 10,000 µM = 1 µL

Dilution:

Add the calculated volume of the thawed stock solution to the appropriate volume of sterile

assay buffer or cell culture medium.
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Gently mix the solution by pipetting up and down or by gentle vortexing.

Use and Storage: Use the freshly prepared working solution immediately. If short-term

storage is necessary, keep the solution on ice. Avoid storing diluted peptide solutions for

extended periods.

Signaling Pathway and Experimental Workflow
Angiopeptin Signaling Pathway
Angiopeptin, as a somatostatin analogue, exerts its effects by binding to somatostatin receptors

(SSTRs), primarily sst2 and sst5. This interaction triggers a cascade of intracellular events,

leading to the inhibition of adenylyl cyclase and a subsequent decrease in cyclic AMP (cAMP)

levels. The reduction in cAMP has downstream effects on various cellular processes, including

the inhibition of growth hormone (GH) and insulin-like growth factor-1 (IGF-1) secretion.
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Caption: Angiopeptin binds to somatostatin receptors, initiating a signaling cascade that inhibits

adenylyl cyclase.
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Experimental Workflow for Preparing Angiopeptin TFA
Solutions
The following diagram illustrates a typical workflow for the preparation of Angiopeptin TFA
stock and working solutions for in vitro or in vivo studies.
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Caption: A stepwise workflow for the preparation of Angiopeptin TFA stock and working

solutions.

Important Considerations
Peptide Stability: Lyophilized peptides are stable for extended periods when stored properly

at -20°C or -80°C, protected from light and moisture. Reconstituted peptide solutions are less

stable and should be aliquoted to minimize freeze-thaw cycles, which can lead to

degradation.

Solubility Issues: While Angiopeptin TFA is soluble in water, some peptides can be more

challenging to dissolve. If solubility issues arise, consider the following:

Ensure the peptide has fully equilibrated to room temperature before adding the solvent.

Use sonication to aid dissolution.

For peptides with a net positive charge, adding a small amount of dilute acetic acid (e.g.,

0.1%) can improve solubility.

For highly hydrophobic peptides, a small amount of an organic solvent like DMSO may be

necessary as a first step, followed by slow dilution with an aqueous buffer.

Safety Precautions: Angiopeptin TFA is for research use only. Handle the compound in

accordance with good laboratory practices. Wear appropriate personal protective equipment,

including gloves and safety glasses. The trifluoroacetic acid component is corrosive; handle

with care. Consult the Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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